Cas no 3121-64-0 (1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]-)

1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]- structure
3121-64-0 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]-
CAS No:3121-64-0
MF:C8H5Br2N3OS
MW:351.017798185349
CID:1452214
PubChem ID:171370437
Update Time:2025-04-20

1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-[4-(diethylamino)phenyl]-
    • 3121-64-0
    • 4-(5-amino-1,3,4-thiadiazol-2-yl)-2,6-dibromophenol
    • Inchi: 1S/C8H5Br2N3OS/c9-4-1-3(2-5(10)6(4)14)7-12-13-8(11)15-7/h1-2,14H,(H2,11,13)
    • InChI Key: CETXPKHGDDAYLZ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C2=NN=C(N)S2)C=1)Br)O

Computed Properties

  • Exact Mass: 248.10978
  • Monoisotopic Mass: 348.85201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 55.04
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